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Compound of Interest

Compound Name: Ascochlorin

Cat. No.: B1665193 Get Quote

Technical Support Center: Ascochlorin in DMSO
This guide provides researchers, scientists, and drug development professionals with essential

information on the solubility and stability of Ascochlorin when dissolved in Dimethyl Sulfoxide

(DMSO) for long-term storage. It includes frequently asked questions, troubleshooting advice,

and detailed experimental protocols.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of Ascochlorin in DMSO?

A1: Ascochlorin is soluble in DMSO.[1][2] Published data indicates a solubility of

approximately 0.9-1.1 mg/mL.[3]

Q2: What is the recommended storage temperature for Ascochlorin solutions in DMSO?

A2: For long-term stability, it is recommended to store Ascochlorin stock solutions in DMSO at

-20°C.[1][2]

Q3: How stable is Ascochlorin in DMSO during long-term storage?

A3: The stability of any compound in DMSO is highly dependent on its specific chemical

characteristics.[4] While specific long-term stability data for Ascochlorin in DMSO is not

readily available, general best practices for storing compounds in DMSO should be followed.

These include storing at low temperatures (-20°C), minimizing freeze-thaw cycles, and using
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anhydrous DMSO to reduce the risk of hydrolysis.[4][5][6] For critical experiments, using freshly

prepared solutions is always the best practice.[4]

Q4: Can I store my Ascochlorin/DMSO stock solution at 4°C or room temperature?

A4: It is not recommended. Storage at higher temperatures can accelerate the degradation of

compounds in DMSO.[7][8] One study on various compounds in DMSO showed that after one

year at room temperature, the probability of observing the intact compound was only 52%.[7]

For optimal stability, -20°C is the recommended storage temperature.[1]

Q5: How many times can I freeze and thaw my Ascochlorin/DMSO stock solution?

A5: The number of permissible freeze-thaw cycles depends on the specific compound. While

some compounds are resistant to multiple cycles, others are very sensitive.[4] To minimize

degradation, it is advisable to aliquot the Ascochlorin/DMSO stock solution into smaller,

single-use volumes. This practice avoids repeated freezing and thawing of the main stock.

Data Summary: Solubility and Storage
Parameter Value/Recommendation Source(s)

Molecular Formula C₂₃H₂₉ClO₄ [1]

Molecular Weight 404.9 g/mol [1][9]

Solvents
DMSO, DMF, Ethanol,

Methanol
[1]

Solubility in DMSO 0.9-1.1 mg/mL [3]

Recommended Storage -20°C [1][2]

Appearance Powder [2]

Experimental Protocol: Preparation of Ascochlorin
Stock Solution
This protocol details the steps for preparing a 10 mM stock solution of Ascochlorin in DMSO.

Materials:
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Ascochlorin powder (MW: 404.9 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Procedure:

Determine the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the

required mass of Ascochlorin:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 404.9 g/mol = 4.049 mg

Weighing: Carefully weigh out 4.05 mg of Ascochlorin powder using an analytical balance

and place it into a sterile vial.

Dissolving:

Add 1 mL of anhydrous DMSO to the vial containing the Ascochlorin powder.

Cap the vial securely.

Vortex the solution until the Ascochlorin is completely dissolved. Gentle warming to 37°C

can be used to aid dissolution if necessary.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots (e.g., 20 µL) in sterile, tightly

sealed cryovials or microcentrifuge tubes.

Label the aliquots clearly with the compound name, concentration, and date of

preparation.
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Store the aliquots at -20°C for long-term storage.

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Precipitate forms in the stock

solution upon storage.

The solution may be

supersaturated, or the

compound is degrading.

Gently warm the solution to

37°C and vortex to redissolve.

If the precipitate persists, the

solution may need to be

remade. Consider preparing a

lower concentration stock

solution.

Loss of biological activity over

time.

Compound degradation due to

improper storage, multiple

freeze-thaw cycles, or water

contamination in DMSO.

Always use freshly prepared

solutions for critical

experiments. Prepare single-

use aliquots to avoid freeze-

thaw cycles. Use high-purity,

anhydrous DMSO.

Difficulty dissolving the

Ascochlorin powder.

Insufficient solvent volume or

low temperature.

Ensure the correct volume of

DMSO is added. Gentle

warming (up to 37°C) and

vortexing can facilitate

dissolution. Sonication can

also be used cautiously.

Diagrams
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Stock Solution Preparation

Storage

Experimental Use

1. Weigh Ascochlorin Powder

2. Add Anhydrous DMSO

3. Vortex / Warm to Dissolve

4. Aliquot into Single-Use Vials

5. Store at -20°C

6. Thaw a Single Aliquot

7. Dilute in Culture Medium

Click to download full resolution via product page

Caption: Workflow for preparing and storing Ascochlorin in DMSO.
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Caption: Ascochlorin inhibits the STAT3 signaling pathway.[10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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